2-(4-Ethylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide
2-(4-Ethylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
674350-41-5
VCID:
VC0364387
InChI:
InChI=1S/C25H27N3O3S/c1-2-19-5-11-22(12-6-19)31-18-24(29)26-20-7-9-21(10-8-20)27-13-15-28(16-14-27)25(30)23-4-3-17-32-23/h3-12,17H,2,13-16,18H2,1H3,(H,26,29)
SMILES:
CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4
Molecular Formula:
C25H27N3O3S
Molecular Weight:
449.6g/mol
2-(4-Ethylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide
CAS No.: 674350-41-5
Main Products
VCID: VC0364387
Molecular Formula: C25H27N3O3S
Molecular Weight: 449.6g/mol
CAS No. | 674350-41-5 |
---|---|
Product Name | 2-(4-Ethylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide |
Molecular Formula | C25H27N3O3S |
Molecular Weight | 449.6g/mol |
IUPAC Name | 2-(4-ethylphenoxy)-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]acetamide |
Standard InChI | InChI=1S/C25H27N3O3S/c1-2-19-5-11-22(12-6-19)31-18-24(29)26-20-7-9-21(10-8-20)27-13-15-28(16-14-27)25(30)23-4-3-17-32-23/h3-12,17H,2,13-16,18H2,1H3,(H,26,29) |
Standard InChIKey | WSUJYMUUAXTJCU-UHFFFAOYSA-N |
SMILES | CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4 |
Canonical SMILES | CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4 |
PubChem Compound | 3772743 |
Last Modified | Nov 11 2021 |
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